![molecular formula C19H19N3O7S B4118868 N-(4-methoxy-2-nitrophenyl)-1-[(4-methylphenyl)sulfonyl]-5-oxoprolinamide](/img/structure/B4118868.png)
N-(4-methoxy-2-nitrophenyl)-1-[(4-methylphenyl)sulfonyl]-5-oxoprolinamide
Overview
Description
N-(4-methoxy-2-nitrophenyl)-1-[(4-methylphenyl)sulfonyl]-5-oxoprolinamide, commonly known as MNPSO, is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic molecule that has been found to have potential applications in various areas of research, including medicinal chemistry, drug discovery, and cancer research.
Mechanism of Action
The mechanism of action of MNPSO is not fully understood, but it is believed to work by inhibiting the activity of enzymes that are involved in various cellular processes. It has been found to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body. MNPSO has also been found to inhibit the activity of the enzyme topoisomerase, which is involved in DNA replication and repair.
Biochemical and physiological effects:
MNPSO has been found to have various biochemical and physiological effects. It has been found to have anti-cancer properties, as it has been found to inhibit the growth of cancer cells in vitro. It has also been found to have anti-inflammatory properties, as it has been found to inhibit the activity of enzymes that are involved in the inflammatory response. MNPSO has also been found to have potential as a lead compound for the development of new drugs.
Advantages and Limitations for Lab Experiments
MNPSO has several advantages for lab experiments. It is a synthetic molecule, which means it can be easily synthesized in the lab. It has also been found to have potential as a lead compound for the development of new drugs. However, there are also limitations to using MNPSO in lab experiments. It is a complex molecule, which means it requires specialized equipment and expertise to synthesize and analyze. It is also relatively expensive compared to other compounds that are commonly used in lab experiments.
Future Directions
There are several future directions for research on MNPSO. One area of research is the development of new drugs based on MNPSO. Another area of research is the study of MNPSO's potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. MNPSO could also be studied for its potential use in the treatment of other diseases, such as inflammatory diseases and cancer. Additionally, further studies could be done to better understand the mechanism of action of MNPSO and its biochemical and physiological effects.
Scientific Research Applications
MNPSO has been found to have potential applications in various areas of scientific research. It has been studied for its anti-cancer properties, as it has been found to inhibit the growth of cancer cells in vitro. It has also been used in medicinal chemistry research, as it has been found to have potential as a lead compound for the development of new drugs. MNPSO has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease.
properties
IUPAC Name |
N-(4-methoxy-2-nitrophenyl)-1-(4-methylphenyl)sulfonyl-5-oxopyrrolidine-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O7S/c1-12-3-6-14(7-4-12)30(27,28)21-16(9-10-18(21)23)19(24)20-15-8-5-13(29-2)11-17(15)22(25)26/h3-8,11,16H,9-10H2,1-2H3,(H,20,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGGLYYLNWFHERH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2C(CCC2=O)C(=O)NC3=C(C=C(C=C3)OC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O7S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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